2-Nitro-5-(4-methylpiperazin-1-yl)benzoic acid

• Molecular Formula: C12H15N3O4
• Molecular Weight: 265.26 g/mol
• IUPAC Name: 5-(4-methylpiperazin-1-yl)-2-nitrobenzoic acid
• InChI: InChI=1S/C12H15N3O4/c1-13-4-6-14(7-5-13)9-2-3-11(15(18)19)10(8-9)12(16)17/h2-3,8H,4-7H2,1H3,(H,16,17)
• InChI Key: PFXCMCFXWYCDBX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])C(=O)O

Description

2-Nitro-5-(4-methylpiperazin-1-yl)benzoic acid is a useful research compound. Its molecular formula is C12H15N3O4 and its molecular weight is 265.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 10 g of 2-nitro-5-chlorobenzoic acid and 30 mL of N-methylpiperazine is stirred at 120° C. for 6 hours. To the reaction mixture 150 mL of ethyl acetate is added. The precipitated yellow crystalline material is filtered off, dissolved in 15 mL of water. The pH of the mixture is adjusted to 6 with acetic acid. The precipitated material is filtered off, washed with water and dried, to obtain 11.2 g of the title compound. m.p.: 212° C.